Cas no 1209271-03-3 (N-(1-cyano-1,2-dimethylpropyl)-2-(2,3-dimethylphenyl)aminoacetamide)

• Product Name: N-(1-cyano-1,2-dimethylpropyl)-2-(2,3-dimethylphenyl)aminoacetamide
• CAS No: 1209271-03-3
• MF: C₁₆H₂₃N₃O
• MW: 273.37332367897
• CID: 6252206
• PubChem ID: 45842117
• Update Time: 2025-08-01

N-(1-cyano-1,2-dimethylpropyl)-2-(2,3-dimethylphenyl)aminoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyano-1,2-dimethylpropyl)-2-(2,3-dimethylphenyl)aminoacetamide
• 1209271-03-3
• Z64879994
• EN300-26683595
• N-(1-cyano-1,2-dimethylpropyl)-2-[(2,3-dimethylphenyl)amino]acetamide
• AKOS034510041
• N-(2-cyano-3-methylbutan-2-yl)-2-(2,3-dimethylanilino)acetamide

• Inchi： 1S/C16H23N3O/c1-11(2)16(5,10-17)19-15(20)9-18-14-8-6-7-12(3)13(14)4/h6-8,11,18H,9H2,1-5H3,(H,19,20)
• InChI Key： XFGKCLXMNBTNPP-UHFFFAOYSA-N
• SMILES： O=C(CNC1C=CC=C(C)C=1C)NC(C#N)(C)C(C)C

Computed Properties

• Exact Mass: 273.184112366g/mol
• Monoisotopic Mass: 273.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.9Ų

Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-(2,3-dimethylphenyl)aminoacetamide

N-(1-cyano-1,2-dimethylpropyl)-2-(2,3-dimethylphenyl)aminoacetamide (CAS No. 1209271-03-3): A Comprehensive Overview

N-(1-cyano-1,2-dimethylpropyl)-2-(2,3-dimethylphenyl)aminoacetamide (CAS No. 1209271-03-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article aims to provide a comprehensive overview of N-(1-cyano-1,2-dimethylpropyl)-2-(2,3-dimethylphenyl)aminoacetamide, including its chemical properties, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

N-(1-cyano-1,2-dimethylpropyl)-2-(2,3-dimethylphenyl)aminoacetamide is a complex organic molecule with a molecular formula of C₁₈H₂₅N₃O. The compound features a central amide group flanked by a cyano-substituted alkyl chain and a substituted phenyl ring. The presence of multiple methyl groups and the cyano group imparts unique chemical properties to the molecule, making it an interesting subject for structural and functional studies.

The compound is typically synthesized through a multi-step process involving the reaction of 1-cyano-1,2-dimethylpropylamine with 2-(2,3-dimethylphenyl)acetyl chloride. The synthesis pathway has been optimized to achieve high yields and purity, which is crucial for its application in pharmaceutical research.

Biological Activities and Mechanisms of Action

N-(1-cyano-1,2-dimethylpropyl)-2-(2,3-dimethylphenyl)aminoacetamide has been extensively studied for its biological activities. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. Recent research has shown that the compound exhibits potent inhibitory activity against certain kinases and proteases, which are implicated in conditions such as cancer and inflammatory diseases.

The mechanism of action of N-(1-cyano-1,2-dimethylpropyl)-2-(2,3-dimethylphenyl)aminoacetamide involves its ability to bind to the active sites of target enzymes, thereby disrupting their catalytic functions. This binding is facilitated by the unique structural features of the molecule, particularly the cyano group and the substituted phenyl ring. These interactions result in reduced enzyme activity and subsequent modulation of downstream signaling pathways.

Pharmacological Studies and Therapeutic Potential

In preclinical studies, N-(1-cyano-1,2-dimethylpropyl)-2-(2,3-dimethylphenyl)aminoacetamide has demonstrated promising therapeutic potential in several disease models. For instance, it has shown significant antiproliferative effects in cancer cell lines by inhibiting key signaling pathways involved in cell growth and survival. Additionally, the compound has exhibited anti-inflammatory properties by modulating the activity of inflammatory mediators.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(1-cyano-1,2-dimethylpropyl)-2-(2,3-dimethylphenyl)aminoacetamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent.

Current Research Trends and Future Directions

The ongoing research on N-(1-cyano-1,2-dimethylpropyl)-2-(2,3-dimethylphenyl)aminoacetamide is focused on several key areas. One major area of interest is the optimization of its pharmacokinetic properties to enhance its bioavailability and reduce potential side effects. Researchers are also exploring the use of prodrug strategies to improve the delivery and efficacy of the compound.

In addition to its direct therapeutic applications, there is growing interest in using N-(1-cyano-1,2-dimethylpropyl)-2-(2,3-dimethylphenyl)aminoacetamide as a tool for understanding fundamental biological processes. Its ability to selectively inhibit specific enzymes makes it a valuable probe for studying enzyme function and signaling pathways in both healthy and diseased states.

Conclusion

N-(1-cyano-1,2-dimethylpropyl)-2-(2,3-dimethylphenyl)aminoacetamide (CAS No. 1209271-03-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities have made it an important subject of study in both academic and industrial settings. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds significant promise for the development of novel therapeutic agents targeting various diseases.